2-(3,3-Dimethyloxan-2-yl)acetic acid

• IUPAC Name: 2-(3,3-dimethyloxan-2-yl)acetic acid
• InChI: InChI=1S/C9H16O3/c1-9(2)4-3-5-12-7(9)6-8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key: USNMHWNWOFHPTG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCOC1CC(=O)O)C
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• CAS No.: 2243515-18-4

Description

2-(3,3-Dimethyloxan-2-yl)acetic acid is a chemical compound with the molecular formula C9H16O3 and a molecular weight of 172.2 g/mol . This compound has gained significant attention in various fields of research due to its unique chemical structure and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,3-Dimethyloxan-2-yl)acetic acid typically involves the reaction of 3,3-dimethyloxan-2-one with a suitable acetic acid derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

2-(3,3-Dimethyloxan-2-yl)acetic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into alcohol derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure specificity and yield .

Major Products Formed

The major products formed from these reactions include oxo derivatives, alcohol derivatives, and substituted acetic acid derivatives, depending on the type of reaction and reagents used .

Scientific Research Applications

2-(3,3-Dimethyloxan-2-yl)acetic acid is a versatile compound used in various scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reference standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the synthesis of specialty chemicals and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(3,3-Dimethyloxan-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity and influencing biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(3,3-Dimethyloxan-2-yl)acetic acid include:

• 3,3-Dimethyloxan-2-one
• 2-(3,3-Dimethyloxan-2-yl)ethanol
• 2-(3,3-Dimethyloxan-2-yl)propanoic acid

Uniqueness

This compound is unique due to its specific chemical structure, which imparts distinct reactivity and potential biological activities. Its versatility in undergoing various chemical reactions and its applications in diverse fields of research make it a valuable compound.